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Compound of Interest

Compound Name: Substance P(1-7)

Cat. No.: B15616221

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

effective handling of synthetic peptides like Substance P(1-7) is paramount. This guide

provides immediate safety protocols, operational plans for handling and disposal, and detailed

procedural guidance to foster a secure laboratory environment and ensure research integrity.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Substance P(1-7). The following table summarizes the required

PPE.[1][2]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors.[1][3]

Face Shield

Recommended when there is

a high risk of splashing, such

as during the initial

reconstitution of the lyophilized

powder.[1][2]

Body Protection Laboratory Coat

A standard lab coat is the

minimum requirement to

protect clothing and skin from

potential splashes.[1][2][4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used.[2] Consider double-

gloving for added protection,

especially when handling

concentrated solutions.[2]

Respiratory Protection Respirator/Dust Mask

Necessary when working with

the lyophilized powder to avoid

inhalation of fine particles or

when handling solutions in

poorly ventilated areas.[1][2][3]

A risk assessment should be

conducted to select the

appropriate type of respirator.

[1]

Operational Plan: Handling, Storage, and Disposal
Proper handling, storage, and disposal are critical to maintain the stability and integrity of

Substance P(1-7) while ensuring laboratory safety.

Receiving and Storage:
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Inspection: Upon receipt, inspect the package for any damage.

Storage of Lyophilized Peptide: For long-term storage, keep the peptide in a tightly sealed,

light-protective, and desiccated container at -20°C or -80°C.[4]

Equilibration: Before opening, allow the container to equilibrate to room temperature in a

desiccator to prevent condensation and moisture absorption, which can degrade the peptide.

[2]

Reconstitution and Aliquoting:

Solvent Selection: The choice of solvent depends on the peptide's properties. For many

peptides, sterile, distilled water is a suitable solvent.[4] For hydrophobic peptides, organic

solvents like DMSO or DMF may be necessary for initial dissolution, followed by careful

dilution with an aqueous buffer.[1]

Reconstitution Technique:

Work in a clean, designated area, such as a laminar flow hood, to maintain sterility.

Slowly add the selected solvent to the vial containing the lyophilized peptide.

Gently swirl or vortex to dissolve the peptide completely. Avoid vigorous shaking.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is

recommended to create single-use aliquots of the reconstituted solution.[4][5]

Storage of Solutions: Store peptide solutions at -20°C or -80°C for extended periods.[4] For

short-term storage, 2-8°C may be acceptable, but consult the product-specific datasheet.[5]

Disposal Plan:

Waste Categorization: All materials that have come into contact with Substance P(1-7)
should be considered chemical waste. This includes pipette tips, gloves, and empty vials.[1]

Containerization: Collect all contaminated solid and liquid waste in a designated, clearly

labeled hazardous waste container.[1]
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Disposal Method: Dispose of the chemical waste in accordance with all federal, state, and

local environmental regulations.[3] One method for disposal is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[3]

First Aid Measures
In the event of exposure, immediate action is critical.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[3] Seek medical attention if you feel unwell.[3]

Skin Contact: In case of skin contact, wash with plenty of water.[3] If irritation persists, seek

medical attention.[6]

Eye Contact: In case of contact with eyes, rinse immediately with plenty of water for at least

15 minutes, also under the eyelids.[7] Seek medical attention if you feel unwell.[3]

Ingestion: If swallowed, rinse the mouth with water.[3] Do NOT induce vomiting.[6] Seek

medical advice.[6]

Experimental Workflow for Safe Handling of
Substance P(1-7)
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Safe Handling Workflow for Substance P(1-7)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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